Cas no 2171915-89-0 (2-1-(oxolan-2-ylmethyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-1-(oxolan-2-ylmethyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2171915-89-0
• MF: C₁₃H₁₈N₄O₂
• MW: 262.307622432709
• CID: 6102207
• PubChem ID: 165544443
• Update Time: 2025-10-22

2-1-(oxolan-2-ylmethyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-1-(oxolan-2-ylmethyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile
• EN300-1598988
• 2-[1-(oxolan-2-ylmethyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-yl]acetonitrile
• 2171915-89-0

• Inchi： 1S/C13H18N4O2/c14-5-3-12-13(10-4-7-18-9-10)17(16-15-12)8-11-2-1-6-19-11/h10-11H,1-4,6-9H2
• InChI Key： GJWIQUHTQOTTSB-UHFFFAOYSA-N
• SMILES： O1CCCC1CN1C(=C(CC#N)N=N1)C1COCC1

Computed Properties

• Exact Mass: 262.14297583g/mol
• Monoisotopic Mass: 262.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 73Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-1-(oxolan-2-ylmethyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile

2-1-(oxolan-2-ylmethyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile

The compound 2171915-89-0, also known as 2-1-(oxolan-2-ylmethyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and advanced materials. This compound is characterized by its unique structure, which combines a triazole ring with cyclic ether functionalities, making it a versatile building block for various applications.

Recent studies have highlighted the importance of triazole-containing compounds in drug design due to their ability to form stable hydrogen bonds and exhibit favorable pharmacokinetic properties. The presence of the oxolane (tetrahydrofuran) groups in this molecule further enhances its solubility and bioavailability, making it an attractive candidate for drug delivery systems. Researchers have also explored the use of this compound in the development of bioconjugates and nanoparticle stabilizers, where its structural flexibility plays a crucial role.

The synthesis of 2171915-89-0 involves a multi-step process that typically begins with the preparation of the triazole core. This is followed by the introduction of the oxolane groups through etherification reactions. The final step involves the attachment of the acetonitrile group, which contributes to the molecule's electronic properties. Advanced techniques such as click chemistry and transition metal catalysis have been employed to optimize the synthesis pathway, ensuring high yields and purity.

In terms of applications, this compound has shown promise in the field of biomedical imaging. Its ability to act as a contrast agent enhancer has been demonstrated in preclinical studies, where it significantly improved the resolution of magnetic resonance imaging (MRI) scans. Additionally, the compound's compatibility with biological systems has led to its investigation as a potential carrier for targeted drug delivery. By conjugating this molecule with specific ligands or antibodies, researchers aim to develop more efficient therapeutic agents with reduced side effects.

Another area where 2171915-89-0 has garnered attention is in the development of smart materials. Its responsiveness to external stimuli, such as pH changes and temperature variations, makes it a valuable component in self-healing polymers and stimuli-responsive hydrogels. Recent breakthroughs in this field have demonstrated how such materials can be used in applications ranging from wearable electronics to tissue engineering scaffolds.

From a toxicological perspective, studies have indicated that this compound exhibits low toxicity at therapeutic concentrations. However, further research is required to fully understand its long-term effects and biodegradation pathways. Regulatory agencies have expressed interest in this compound due to its potential benefits, but stringent safety evaluations are necessary before it can be approved for clinical use.

In conclusion, 2171915-89-0, or 2-1-(oxolan-2-ylmethyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-yliacetonitrile, represents a cutting-edge advancement in organic chemistry. Its unique structure and versatile properties position it as a key player in diverse fields such as drug discovery, biomedical engineering, and materials science. As research continues to uncover new applications and optimize its synthesis, this compound is poised to make significant contributions to both academic and industrial sectors.